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Compound of Interest

Compound Name: Boc-hyp-obzl

Cat. No.: B613688

Technical Guide: Boc-Hyp-OBz| Material Safety
& Handling

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for N-(tert-
Butoxycarbonyl)-trans-4-hydroxy-L-proline benzyl ester (Boc-Hyp-OBzl). The information is
compiled to assist researchers, scientists, and professionals in drug development in the safe
handling, storage, and use of this compound.

Core Physicochemical and Safety Data

The following tables summarize the key physicochemical properties and safety information for
Boc-Hyp-OBzl, collated from various supplier safety data sheets.

Physicochemical Properties
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Property Value Source

CAS Number 89813-47-8 [1]

Molecular Formula C17H23NOs

Formula Weight 321.37 g/mol

Appearance L.ight bro.vvn'or )./ellowish 2]
viscous liquid/oil

Boiling Point 441.4 + 45.0 °C (Predicted)

Density 1.225 g/cm3

pKa 14.26 + 0.40 (Predicted)

Storage Temperature 2-8°C (Refrigerated) [2]

GHS Hazard and Precautionary Statements

While specific GHS classification is not consistently provided across all sources, the general

handling precautions suggest that the substance should be treated with care in a laboratory

setting. The following is a composite of recommended safety measures.
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Category Information Source

No specific hazard statements
are consistently listed.
However, as a laboratory
Hazard Statements chemical, it should be handled [2]
with care to avoid contact with
skin and eyes, and to prevent

inhalation or ingestion.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
Precautionary Statements P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Signal Word Not specified.

Toxicological Information

Detailed toxicological studies for Boc-Hyp-OBzl are limited. The available safety data sheets
indicate a lack of comprehensive data in the following areas[1]:

Acute Toxicity (Oral, Dermal, Inhalation): No data available.

Skin Corrosion/Irritation: No data available.

Serious Eye Damage/Irritation: No data available.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.
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o Carcinogenicity: No data available.
e Reproductive Toxicity: No data available.

Given the absence of specific data, it is prudent to handle this compound as potentially
hazardous.

Experimental Protocols

While specific experimental protocols for the safety assessment of Boc-Hyp-OBzl are not
publicly available, a generalized protocol for handling and use in a research setting, such as
peptide synthesis, can be outlined based on standard laboratory safety practices and
information from material safety data sheets.

General Handling and Use Protocol

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.
» Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves (e.qg., nitrile) that have been inspected for
integrity before use.

o Wear safety goggles or a face shield to protect against splashes.
o Alab coat or other protective clothing should be worn to prevent skin contact.
o Dispensing and Weighing:

o As the material is a viscous liquid, use appropriate volumetric glassware or a calibrated
pipette for accurate measurement.

o If weighing is necessary, do so in a contained manner to avoid spills.

¢ In Case of Exposure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b613688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

e Waste Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains.

Visualized Workflows

The following diagrams illustrate logical workflows for handling and responding to incidents
involving Boc-Hyp-OBzl, based on the safety information gathered.
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Safe Handling Workflow for Boc-Hyp-OBzI

Assess Risks &
Review SDS
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Exposure Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Boc-Hyp-OBzl material safety data sheet (MSDS)
information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613688#boc-hyp-obzl-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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